Cas no 2034513-04-5 (1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea
• CAS No: 2034513-04-5
• MF: C₁₈H₁₆F₂N₄O
• MW: 342.342650413513
• CID: 6452136
• Update Time: 2025-06-14

1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea
• MYQAZXSVJPPEKY-UHFFFAOYSA-N
• Urea, N-(2,6-difluorophenyl)-N'-[2-(4-phenyl-1H-pyrazol-1-yl)ethyl]-

• Inchi： 1S/C18H16F2N4O/c19-15-7-4-8-16(20)17(15)23-18(25)21-9-10-24-12-14(11-22-24)13-5-2-1-3-6-13/h1-8,11-12H,9-10H2,(H2,21,23,25)
• InChI Key： MYQAZXSVJPPEKY-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC=C1F)C(NCCN1C=C(C2=CC=CC=C2)C=N1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 480.9±45.0 °C(Predicted)
• pka: 12?+-.0.70(Predicted)

Additional information on 1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea

Comprehensive Overview of 1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea (CAS No. 2034513-04-5)

The compound 1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea, identified by its CAS No. 2034513-04-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluorophenyl moiety and a phenylpyrazole group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or a modulator of biological pathways, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for fluorinated compounds and heterocyclic urea derivatives has surged due to their enhanced bioavailability and metabolic stability. This compound's pyrazole-urea hybrid structure is a focal point for drug discovery, as it combines the pharmacophoric elements of both fragments. Users searching for "urea-based kinase inhibitors" or "difluorophenyl derivatives in drug design" will find this molecule highly relevant. Its synthesis and optimization are also frequently discussed in forums focusing on medicinal chemistry innovations.

The CAS No. 2034513-04-5 is often associated with queries about "structure-activity relationships (SAR)" and "scaffold hopping in lead optimization." These topics reflect the growing emphasis on rational drug design and computational modeling. Additionally, the compound's potential applications in crop protection chemicals have sparked interest among agrochemical researchers, particularly those investigating sustainable pest control solutions. This dual applicability underscores its versatility across industries.

From a synthetic chemistry perspective, the introduction of the 2,6-difluorophenyl group is a strategic choice to improve lipophilicity and membrane permeability, addressing common challenges in drug delivery. Meanwhile, the 4-phenyl-1H-pyrazol-1-yl segment contributes to π-stacking interactions, a hot topic in "molecular docking studies" and "fragment-based drug discovery." Such features are frequently highlighted in peer-reviewed journals and patent literature, making this compound a valuable reference in academic discussions.

Environmental and regulatory considerations are also part of the discourse surrounding 2034513-04-5. With increasing scrutiny on green chemistry principles, researchers are exploring eco-friendly synthesis routes for this urea derivative. Searches related to "biodegradable agrochemicals" or "low-toxicity fluorinated compounds" often intersect with studies on this molecule, reflecting broader societal concerns about sustainable development.

In conclusion, 1-(2,6-difluorophenyl)-3-2-(4-phenyl-1H-pyrazol-1-yl)ethylurea represents a compelling case study at the intersection of chemistry and biology. Its multifaceted applications, coupled with its alignment with trending research themes like targeted drug delivery and green synthesis, ensure its continued relevance in scientific literature and industrial R&D pipelines.